Cas no 1259224-04-8 (Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate)

• Product Name: Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• CAS No: 1259224-04-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD11975619
• CID: 2951918
• PubChem ID: 51358343
• Update Time: 2025-10-05

Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,2,4]三唑并[1,5-A]吡啶-8-羧酸甲酯
• methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• Methyl[1,2,4]triazolo[1,5-a]pyridine-8-carboxylate
• D97134
• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid methyl ester
• AKOS015901802
• CS-0310457
• MFCD11975619
• PS-20806
• SY324291
• 1259224-04-8
• Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate

• MDL： MFCD11975619
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-3-2-4-11-7(6)9-5-10-11/h2-5H,1H3
• InChI Key： VTODVBWCOSDQQC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN2C1=NC=N2)=O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5

Additional information on Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate

Research Brief on Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate (CAS: 1259224-04-8)

Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate (CAS: 1259224-04-8) is a heterocyclic compound that has garnered significant attention in recent pharmaceutical and chemical biology research due to its versatile scaffold and potential biological activities. This research brief synthesizes the latest findings regarding this compound, focusing on its synthetic applications, pharmacological properties, and emerging roles in drug discovery pipelines.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of more complex bioactive molecules. The [1,2,4]triazolo[1,5-a]pyridine core structure has demonstrated particular promise in the development of kinase inhibitors, with several research groups reporting derivatives showing activity against clinically relevant targets such as JAK and FLT3 kinases. The methyl ester moiety at the 8-position provides a convenient handle for further functionalization through hydrolysis or nucleophilic substitution reactions.

In synthetic chemistry applications, a 2023 study published in the Journal of Organic Chemistry detailed an improved synthetic route to Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate with a 78% overall yield, addressing previous challenges in regioselectivity during the triazole ring formation. The new protocol employs a copper-catalyzed cyclization strategy that significantly reduces byproduct formation while maintaining excellent scalability for industrial applications.

Pharmacological investigations have revealed that structural derivatives of this compound exhibit notable binding affinities to various biological targets. A recent patent application (WO2023051234) discloses novel analogs demonstrating sub-micromolar inhibition of inflammatory mediators, suggesting potential applications in autoimmune disease therapeutics. Molecular docking studies indicate that the planar triazolopyridine system facilitates π-stacking interactions with aromatic residues in enzyme active sites.

Ongoing research is exploring the compound's potential in radiopharmaceutical development, where its ability to chelate certain metal ions could enable its use as a bifunctional linker for targeted radiotherapy agents. Preliminary results from a multi-center study suggest that 68Ga-labeled derivatives show promising pharmacokinetic profiles for diagnostic imaging applications.

From a safety and toxicology perspective, recent in vitro studies have established baseline data for this compound, showing favorable cytotoxicity profiles in standard cell lines (IC50 > 100 μM in HEK293 cells). However, researchers caution that metabolic studies indicate potential esterase-mediated cleavage of the methyl ester group, which may influence the pharmacokinetics of derived compounds in vivo.

The commercial availability of Methyl [1,2,4]triazolo[1,5-a]pyridine-8-carboxylate has improved significantly in the past two years, with multiple suppliers now offering GMP-grade material. This development has accelerated medicinal chemistry programs focused on this scaffold, particularly in academic and small biotech settings where compound accessibility often limits early-stage research.

Future research directions highlighted in recent review articles include exploration of the compound's potential in PROTAC (proteolysis targeting chimera) design and as a fragment in DNA-encoded library technology. The unique electronic properties of the [1,2,4]triazolo[1,5-a]pyridine system may offer advantages in these emerging drug discovery paradigms.